Cas no 1176631-90-5 (1-(4-Bromo-3-methylphenyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(4-Bromo-3-methylphenyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1176631-90-5
• MF: C₁₃H₁₃BrN₂O
• MW: 293.159122228622
• MDL: MFCD11959837
• CID: 5079437
• Update Time: 2026-03-01

1-(4-Bromo-3-methylphenyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-3-methylphenyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde

• MDL： MFCD11959837
• Inchi： 1S/C13H13BrN2O/c1-8-6-11(4-5-13(8)14)16-10(3)12(7-17)9(2)15-16/h4-7H,1-3H3
• InChI Key： NCXTZZVRJDFRQX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)N1C(C)=C(C=O)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 3.2
• Topological Polar Surface Area: 34.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-Bromo-3-methylphenyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde

Introduction to 1-(4-Bromo-3-methylphenyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde (CAS No. 1176631-90-5)

1-(4-Bromo-3-methylphenyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde, with the CAS number 1176631-90-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is renowned for its diverse biological activities and structural versatility. The presence of a carbaldimine functional group at the 4-position, combined with bromine and methyl substituents on the aromatic ring, makes this molecule a promising candidate for further exploration in drug discovery.

The structural features of 1-(4-Bromo-3-methylphenyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde contribute to its unique chemical properties. The bromine atom at the para position relative to the methyl group introduces electrophilic characteristics, enhancing its reactivity in various chemical transformations. Additionally, the dimethyl groups at the 3 and 5 positions of the pyrazole ring stabilize the molecule and influence its electronic distribution, making it an interesting scaffold for designing novel bioactive molecules.

In recent years, there has been a surge in research focused on developing new therapeutic agents with mechanisms that target complex biological pathways. Pyrazole derivatives have been extensively studied due to their ability to modulate enzymes and receptors involved in inflammation, cancer, and infectious diseases. The specific arrangement of substituents in 1-(4-Bromo-3-methylphenyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde suggests potential applications in inhibiting key enzymes such as kinases and phosphodiesterases, which are pivotal in signal transduction pathways.

One of the most compelling aspects of this compound is its potential as a precursor for synthesizing more complex molecules with enhanced pharmacological properties. The carbaldimine group is particularly noteworthy, as it can undergo various reactions such as condensation with amines or hydrazines to form Schiff bases or hydrazones. These derivatives have shown promise in preclinical studies as inhibitors of enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of small molecules with biological targets more accurately. Molecular docking studies using 1-(4-Bromo-3-methylphenyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde have revealed its potential to interact with proteins such as Janus kinases (JAKs) and tyrosine kinases, which are overexpressed in various inflammatory and autoimmune disorders. This aligns with current trends in drug development aimed at modulating kinase activity through selective inhibition.

The synthesis of 1-(4-Bromo-3-methylphenyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde involves multi-step organic reactions that highlight the synthetic prowess required to produce complex heterocyclic compounds. The bromination step at the aromatic ring followed by alkylation at the pyrazole nitrogen atoms are critical steps that define the final structure. Advances in green chemistry principles have also influenced synthetic methodologies, leading to more efficient and environmentally benign routes for producing this compound.

In conclusion, 1-(4-Bromo-3-methylphenyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its role as a key intermediate in drug discovery underscores its importance in developing novel therapeutic agents targeting inflammatory and oncological diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry endeavors.